3-(benzylthio)-5-[(1-naphthyloxy)methyl]-4-phenyl-4H-1,2,4-triazole

• IUPAC Name: 3-benzylsulfanyl-5-(naphthalen-1-yloxymethyl)-4-phenyl-1,2,4-triazole
• InChI: InChI=1S/C26H21N3OS/c1-3-10-20(11-4-1)19-31-26-28-27-25(29(26)22-14-5-2-6-15-22)18-30-24-17-9-13-21-12-7-8-16-23(21)24/h1-17H,18-19H2
• InChI Key: LEDFCRCFWZPAOY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC2=NN=C(N2C3=CC=CC=C3)COC4=CC=CC5=CC=CC=C54
• Molecular Formula: C26H21N3OS
• Molecular Weight: 423.5 g/mol

Description

3-(benzylthio)-5-[(1-naphthyloxy)methyl]-4-phenyl-4H-1,2,4-triazole is a chemical compound that belongs to the class of triazole derivatives. This compound has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 3-(benzylthio)-5-[(1-naphthyloxy)methyl]-4-phenyl-4H-1,2,4-triazole is not fully understood. However, it is believed to act by inhibiting certain enzymes and proteins that play a crucial role in various biological processes. The compound has been reported to inhibit the activity of acetylcholinesterase, which is an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition leads to an increase in the concentration of acetylcholine, which is beneficial in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. The compound has been shown to reduce the production of pro-inflammatory cytokines, which are molecules that play a key role in the inflammatory response. It has also been reported to reduce the levels of oxidative stress markers, which are indicators of cellular damage caused by free radicals.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-(benzylthio)-5-[(1-naphthyloxy)methyl]-4-phenyl-4H-1,2,4-triazole is its potential use in the development of new drugs for the treatment of various diseases. The compound has shown promising results in preclinical studies, and further research is needed to determine its safety and efficacy in humans. One of the limitations of this compound is its low solubility in water, which makes it difficult to administer orally.

Future Directions

There are several future directions for the research on 3-(benzylthio)-5-[(1-naphthyloxy)methyl]-4-phenyl-4H-1,2,4-triazole. One of the directions is the development of new derivatives of this compound with improved solubility and efficacy. Another direction is the investigation of the compound's potential use in the treatment of other neurological disorders, such as multiple sclerosis and epilepsy. Furthermore, the compound's potential use in the treatment of various types of cancer warrants further research. In conclusion, this compound is a promising compound with potential therapeutic applications. Further research is needed to fully understand its mechanism of action and to determine its safety and efficacy in humans.

Scientific Research Applications

3-(benzylthio)-5-[(1-naphthyloxy)methyl]-4-phenyl-4H-1,2,4-triazole has shown promising results in various scientific research applications. The compound has been reported to exhibit antimicrobial, antitumor, and anti-inflammatory activities. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.